Cas no 2680648-02-4 (6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid)

• Product Name: 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid
• CAS No: 2680648-02-4
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 5646617
• PubChem ID: 165937852
• Update Time: 2025-06-28

6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)piperidine-2-carboxylic acid
• EN300-28277421
• 2680648-02-4
• 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid

• Inchi： 1S/C11H18N2O4/c1-2-6-17-11(16)12-7-8-4-3-5-9(13-8)10(14)15/h2,8-9,13H,1,3-7H2,(H,12,16)(H,14,15)
• InChI Key： HTEFODUHUDLHBA-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(CNC(=O)OCC=C)N1)=O

Computed Properties

• Exact Mass: 242.12665706g/mol
• Monoisotopic Mass: 242.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid

Introduction to 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic Acid (CAS No. 2680648-02-4)

6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid, with the chemical formula corresponding to its CAS number 2680648-02-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its piperidine core and functional groups that contribute to its unique chemical properties and potential biological activities.

The structure of this molecule features a piperidine ring linked to a carbonyl group, which is further substituted with an amino group and a propenyl ether moiety. This particular arrangement of functional groups makes it a versatile intermediate in the synthesis of more complex pharmaceutical agents. The presence of both polar and non-polar regions in its molecular structure suggests that it may exhibit interesting solubility characteristics, which could be exploited in drug delivery systems.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The piperidine scaffold is particularly noteworthy in this context, as it is a common motif found in many bioactive molecules, including antipsychotics, antivirals, and anticancer agents. The incorporation of additional functional groups into this scaffold can lead to the discovery of new therapeutic entities with enhanced efficacy and reduced side effects.

The propenyl ether group in 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid adds an extra layer of complexity to its chemical behavior. This group can participate in various chemical reactions, such as nucleophilic substitution or elimination reactions, making it a valuable building block for synthetic chemists. Moreover, the presence of a carbonyl group adjacent to the amino group suggests potential for further derivatization, such as amidation or esterification, which could lead to the synthesis of new analogs with tailored properties.

One of the most promising applications of this compound is in the development of enzyme inhibitors. Enzymes are critical biological catalysts that play a key role in many metabolic pathways. By designing molecules that can selectively inhibit specific enzymes, researchers can develop drugs that target particular diseases. The unique structure of 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid makes it a potential candidate for inhibiting enzymes such as kinases or proteases, which are implicated in various diseases including cancer and inflammatory disorders.

Recent studies have highlighted the importance of understanding the three-dimensional structure of proteins to design effective inhibitors. Computational methods such as molecular docking have been increasingly used to predict how small molecules interact with target proteins. The use of 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid as a starting point for drug design has shown promising results in virtual screening studies. These studies have identified several derivatives that exhibit high binding affinity to target enzymes, suggesting their potential as lead compounds for further optimization.

The synthesis of 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has also been explored to improve the efficiency of these processes.

In conclusion, 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive intermediate for the synthesis of novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are likely to play an increasingly important role in the discovery and development of new drugs.